Cas no 73825-57-7 (1,5-diisothiocyanatonaphthalene)

• Product Name: 1,5-diisothiocyanatonaphthalene
• CAS No: 73825-57-7
• MF: C₁₂H₆N₂S₂
• MW: 242.319439411163
• CID: 978501
• PubChem ID: 52617
• Update Time: 2025-04-19

1,5-diisothiocyanatonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,5-diisothiocyanatonaphthalene
• 1,5-Naphthalenediyldiisothiocyanate
• AC1L1D9E
• BRN 2724985
• ISOTHIOCYANIC ACID, 1,5-NAPHTHYLENE ESTER
• Naphthalene, 1,5-diisothiocyanato-
• Naphthalene,5-diisothiocyanato-
• NCIOpen2_007282
• NSC 103603
• WLN: L66J BNCS GNCS
• NSC-103603
• Isothiocyanic acid,5-naphthylene ester
• UNII-ISD0872BT8
• 73825-57-7
• ISD0872BT8
• 1,5-NAPHTHALENEDIYL DIISOTHIOCYANATE
• DTXSID80224282
• NSC103603
• SCHEMBL1997655

• Inchi： 1S/C12H6N2S2/c15-7-13-11-5-1-3-9-10(11)4-2-6-12(9)14-8-16/h1-6H
• InChI Key： GDZKOGLUMKYXSW-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC=C2C(=CC=CC2=1)N=C=S

Computed Properties

• Exact Mass: 241.99738
• Monoisotopic Mass: 241.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 24.72
• LogP: 4.30840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes